Cas no 20138-81-2 (4,7-dicyanobenzofurazan)

• Product Name: 4,7-dicyanobenzofurazan
• CAS No: 20138-81-2
• MF: C₈H₂N₄O
• MW: 170.127680301666
• CID: 909099
• PubChem ID: 152272
• Update Time: 2025-04-19

4,7-dicyanobenzofurazan Chemical and Physical Properties

Names and Identifiers

• 4,7-dicyanobenzofurazan
• 2,1,3-benzoxadiazole-4,7-dicarbonitrile
• 4,7-Benzofurazandicarbonitril
• 4,7-Dicyan-2,1,3-benzofurazan
• 4,7-Dicyan-2,1,3-benzooxadiazol
• SCHEMBL7464263
• 20138-81-2
• DTXSID00173965

• Inchi： 1S/C8H2N4O/c9-3-5-1-2-6(4-10)8-7(5)11-13-12-8/h1-2H
• InChI Key： STGXMFRWNTUBGV-UHFFFAOYSA-N
• SMILES： O1N=C2C(C#N)=CC=C(C#N)C2=N1

Computed Properties

• Exact Mass: 170.02300
• Monoisotopic Mass: 170.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.662
• PSA: 86.50000
• LogP: 0.96616